Thermodynamic Stability Constants of Cuprous Cyanide Complexes: A Technical Guide
Thermodynamic Stability Constants of Cuprous Cyanide Complexes: A Technical Guide
The Thermodynamic Stability Constants of Cuprous Cyanide Complexes are critical parameters in fields ranging from hydrometallurgy (gold leaching) to environmental remediation and catalytic synthesis. The following guide synthesizes authoritative physicochemical data, experimental protocols, and speciation logic.
Version: 2.0 (Scientific Reference) Target Audience: Research Scientists, Hydrometallurgists, Drug Development Chemists.
Part 1: Executive Summary & Thermodynamic Foundations
Copper(I) (cuprous) ions form a series of coordinate complexes with cyanide ligands (
Understanding the stability constants (
The Core Species
-
Dicyanocuprate(I) (
): Linear geometry. Dominant only at low cyanide concentrations or neutral pH. -
Tricyanocuprate(I) (
): Trigonal planar.[1] The most thermodynamically stable species in typical process solutions (pH 9–11). -
Tetracyanocuprate(I) (
): Tetrahedral.[1] Dominates only in high excess cyanide and high pH ( ).
Part 2: Critical Data Review (Stability Constants)
The values below represent a critical synthesis of literature, prioritizing recent potentiometric determinations (e.g., Kyle & Hefter, 2015) over older, less specific data.
Table 1: Cumulative Formation Constants ( ) at
| Species | Formula | Geometry | ||
| CuCN (aq) | Linear | 5.0 – 5.5 | Not isolatable (Precipitates) | |
| Dicyanocuprate | Linear | 21.7 – 24.0 | 24.0 | |
| Tricyanocuprate | Trigonal | 26.8 – 28.6 | 28.6 | |
| Tetracyanocuprate | Tetrahedral | 28.0 – 30.3 | 30.3 |
*Range reflects variations in Ionic Strength (
Table 2: Solubility Product ( )
| Solid Phase | Equilibrium | ||
| Cuprous Cyanide | 19.49 |
Technical Note: The large gap between
(24.0) and(28.6) indicates that the third cyanide ligand binds strongly, stabilizing the complex significantly against dissociation. However, the step from to ( ) is weak, meaning only forms in significant excess of free cyanide.
Part 3: Speciation & Signaling Pathways
The distribution of these species is strictly controlled by pH and the Cyanide:Copper (
Figure 1: Speciation Logic Flow
Caption: Logical flow determining the dominant Cu(I)-Cyanide species based on pH and molar ratio inputs. Note that [Cu(CN)3]2- is the most common stable form in industrial/physiological windows.
Part 4: Experimental Methodology (Self-Validating Protocol)
To determine or validate these constants in your own laboratory, Potentiometric Titration is the gold standard. This protocol uses a Copper Ion Selective Electrode (Cu-ISE) or a glass pH electrode (indirect determination) to measure free ion activity.
Protocol: Potentiometric Determination of
Objective: Determine stability constants by measuring the shift in free cyanide/copper activity upon titration.
Prerequisites:
-
Inert Atmosphere: Argon or Nitrogen (High Purity) – Critical to prevent Cu(I) oxidation.
-
Ionic Strength Adjuster (ISA): 1.0 M NaClO₄ or NaCl (to maintain constant activity coefficients).
-
Electrodes: Calibrated Glass pH electrode AND Solid-state Cu-ISE (polished).
Step-by-Step Workflow:
-
Preparation (Anaerobic Chamber/Glovebox):
-
Prepare a stock solution of
by dissolving purified CuCN in excess NaCN. -
Target initial ratio:
(ensures solubility as ). -
Adjust ionic strength (
) to 1.0 M using ISA.
-
-
System Calibration:
-
Calibrate pH electrode using standard buffers (pH 4, 7, 10).
-
Calibrate Cu-ISE using standard
solutions (extrapolate for response using Nernst equation slope ).
-
-
Titration (Acidification Method):
-
Data Acquisition:
-
Record EMF (mV) and pH after stabilization (<0.1 mV drift/min).
-
Continue until precipitation of CuCN(s) is observed (turbidity).[5]
-
-
Data Analysis (ESTA/Hyperquad):
-
Use non-linear least squares regression (e.g., ESTA software) to fit the mass balance equations:
-
Figure 2: Experimental Workflow Diagram
Caption: Schematic of the potentiometric titration workflow. Inert gas prevents oxidation; acidification shifts the complexation equilibrium for detection.
Part 5: Applications & Implications
Drug Development & Synthesis
While cyanide itself is toxic, organocuprate reagents (Gilman reagents) often utilize CuCN as a precursor. The stability constant data confirms that in the presence of competing ligands (like amines or phosphines used in drug synthesis), the cyanide ligand will remain bound unless specific conditions (high acidity or stronger chelators) are applied.
-
Safety: The WAD (Weak Acid Dissociable) nature of Cu-CN complexes means they will release HCN in the acidic environment of the stomach (pH 1-2), necessitating strict handling protocols during pharmaceutical manufacturing.
Hydrometallurgy
In gold cyanidation, copper is a "cyanicide"—it consumes cyanide, reducing the efficiency of gold leaching.
-
Implication: Operators must maintain a high
ratio (>4:1) to keep copper as the soluble species. If the ratio drops, forms, which slows kinetics, and eventually CuCN precipitates, fouling the ore.
Part 6: References
-
Kyle, J. H., & Hefter, G. (2015).[3][5] "A critical review of the thermodynamics of hydrogen cyanide and copper(I)–cyanide complexes in aqueous solution." Hydrometallurgy, 154, 78–87. Link
-
Beck, M. T. (1987). "Critical survey of stability constants of cyano complexes." Pure and Applied Chemistry, 59(12), 1703–1720. Link
-
Lu, J., Dreisinger, D. B., & Cooper, W. C. (2002).[6] "Thermodynamics of the aqueous copper–cyanide system." Hydrometallurgy, 66(1-3), 23–36.[6] Link
-
Persson, I. (2020). "Hydrated metal ions in aqueous solution: How regular are their structures?" Pure and Applied Chemistry, 82(10), 1901-1917. (Context on Cu(I) coordination geometry).
-
Smith, R. M., & Martell, A. E. (2004). NIST Standard Reference Database 46: Critically Selected Stability Constants of Metal Complexes. NIST.[7] Link
